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The incorporation of manganese halides into perovskite solar cells (PSCs) has emerged as a
promising strategy to enhance their performance and stability. This guide provides a
comparative analysis of different manganese halides—specifically manganese(ll) chloride
(MnCl2), manganese(ll) bromide (MnBrz), and manganese(ll) iodide (Mnlz)—as doping agents
in perovskite active layers. By examining their impact on key photovoltaic parameters, this
document aims to offer researchers, scientists, and drug development professionals a
comprehensive overview supported by experimental data.

Performance Comparison of Manganese Halide
Dopants

The introduction of manganese halides into the perovskite crystal lattice has been shown to
improve film quality, enhance charge carrier dynamics, and increase the overall power
conversion efficiency (PCE) and stability of PSCs. The choice of the halide anion (Cl-, Br—, or
I7) in the manganese salt precursor can influence the crystallization process and the ultimate
performance of the device.

Below is a summary of the performance of perovskite solar cells doped with different
manganese halides, based on published research. It is important to note that the experimental
conditions, including the perovskite composition and fabrication methods, vary between
studies, which can affect a direct comparison.
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Note: Data for MnBr2's direct impact on a complete solar cell's PCE, Voc, Jsc, and FF in a
comparative context was not available in the reviewed literature. Research on MnBrz has
focused more on its effects on the optical properties of perovskite nanocrystals.

Mechanism of Action and Experimental Workflow

The incorporation of manganese halides into the perovskite precursor solution influences the
nucleation and growth of the perovskite film. The manganese ions can partially substitute the
lead ions in the perovskite lattice, which can passivate defects and improve the crystallinity of
the film. The halide ions from the manganese salt can also affect the halide stoichiometry of the
final perovskite material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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